Cas no 2679807-02-2 (tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate)

• Product Name: tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate
• CAS No: 2679807-02-2
• MF: C₁₃H₂₁FN₄O₃
• MW: 300.329246282578
• CID: 5629966
• PubChem ID: 165929280
• Update Time: 2025-05-23

tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl}carbamate
• 2679807-02-2
• EN300-28290262
• tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate

• Inchi： 1S/C13H21FN4O3/c1-8-16-17-11(20-8)18-7-9(14)5-10(18)6-15-12(19)21-13(2,3)4/h9-10H,5-7H2,1-4H3,(H,15,19)/t9-,10-/m0/s1
• InChI Key： MBHONOKCUNCSTP-UWVGGRQHSA-N
• SMILES： F[C@@H]1CN(C2=NN=C(C)O2)[C@H](CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 300.15976871g/mol
• Monoisotopic Mass: 300.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate

Comprehensive Overview of tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate (CAS No. 2679807-02-2)

The compound tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate (CAS No. 2679807-02-2) is a highly specialized chiral intermediate with significant applications in pharmaceutical research and drug development. Its unique structural features, including the fluorinated pyrrolidine core and the 1,3,4-oxadiazole moiety, make it a valuable building block for designing bioactive molecules. Researchers are increasingly focusing on this compound due to its potential in modulating enzyme activity and improving drug bioavailability.

In recent years, the demand for fluorinated heterocycles like tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate has surged, driven by the growing interest in protease inhibitors and kinase-targeted therapies. The compound's stereochemical purity (2S,4S configuration) is particularly noteworthy, as it aligns with the pharmaceutical industry's emphasis on enantioselective synthesis. This attribute is critical for developing drugs with reduced off-target effects and enhanced therapeutic profiles.

The 1,3,4-oxadiazole ring in this molecule has attracted attention for its role in improving metabolic stability and membrane permeability—key challenges in modern drug discovery. Computational studies suggest that the 5-methyl-1,3,4-oxadiazol-2-yl group may contribute to favorable binding interactions with biological targets, making CAS No. 2679807-02-2 a candidate for fragment-based drug design. These properties are frequently discussed in forums focusing on structure-activity relationships (SAR) and medicinal chemistry optimization.

From a synthetic chemistry perspective, the tert-butoxycarbonyl (Boc) protecting group in this compound offers advantages for stepwise peptide modifications, a technique widely used in developing peptidomimetics and macrocyclic drugs. The presence of both fluorine and oxadiazole functionalities in a single scaffold addresses two trending topics in pharmaceutical R&D: the strategic use of halogen bonds for target engagement and the exploration of nitrogen-rich heterocycles for CNS drug delivery.

Analytical characterization of tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate typically involves advanced techniques such as chiral HPLC and 19F NMR spectroscopy, reflecting the compound's complexity. These methods are essential for quality control in API manufacturing, a subject of high relevance in regulatory discussions about ICH guidelines and continuous manufacturing processes.

Emerging applications of this compound include its potential use in covalent inhibitor design, where the fluoro-pyrrolidine segment could serve as a warhead for irreversible target binding. This aligns with current industry efforts to develop targeted protein degradation strategies, particularly in oncology research. The compound's CAS No. 2679807-02-2 is increasingly appearing in patent literature related to BTK inhibitors and KRAS-targeting molecules, highlighting its versatility.

Environmental and safety assessments of tert-butyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-ylmethyl}carbamate follow standard protocols for pharmaceutical intermediates, with particular attention to the stability of the oxadiazole ring under various conditions. These studies are crucial for scaling up production while maintaining compliance with green chemistry principles—a major focus area for sustainable pharmaceutical development.

The commercial availability of this compound through specialized fine chemical suppliers has enabled rapid exploration of its utility across multiple therapeutic areas. Its structural features frequently appear in discussions about privileged scaffolds and molecular diversity—concepts central to modern high-throughput screening campaigns. Researchers often search for information about its solubility profile and compatibility with coupling reactions, reflecting practical considerations in synthetic workflows.

Future research directions for CAS No. 2679807-02-2 may include exploration of its prodrug potential, given the hydrolytic lability of the carbamate group under physiological conditions. This characteristic, combined with the compound's stereochemical complexity, positions it as an interesting case study for drug metabolism investigations and pharmacokinetic optimization strategies in preclinical development.